2-Hydroxy-N-methylbenzylamine Hydrochloride
Overview
Description
2-Hydroxy-N-methylbenzylamine Hydrochloride is an organic chemical compound with the molecular formula C8H12ClNO . It is also known by other names such as α-Methylamino-o-cresol Hydrochloride and 2-(Methylaminomethyl)phenol Hydrochloride .
Molecular Structure Analysis
The molecular structure of 2-Hydroxy-N-methylbenzylamine Hydrochloride consists of 8 carbon atoms, 12 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom .Physical And Chemical Properties Analysis
2-Hydroxy-N-methylbenzylamine Hydrochloride is a solid at 20°C . . The compound appears as a white to light yellow powder or crystal . It has a melting point ranging from 146.0 to 150.0°C . It is soluble in water .Scientific Research Applications
Application in Environmental Chemistry
- Environmental Implications of Photo-Oxidation Products : A study by Alvarez et al. (2009) utilized a related compound, O-(2,3,4,5,6)-pentafluorobenzyl-hydroxylamine hydrochloride, in the analysis of unsaturated 1,4-dicarbonyl products from the photo-oxidation of furan derivatives. These products have notable environmental implications (Alvarez, Borrás, Viidanoja, & Hjorth, 2009).
Application in Synthetic Chemistry
- Synthesis of Beta2-Amino Acids : Lee et al. (2003) report on a synthetic route using a chiral hydroxylamine derived from alpha-methylbenzylamine to create enantiomerically pure beta2-amino acids, crucial for beta-peptide synthesis (Lee, Park, Kim, & Gellman, 2003).
- Preparation of Salts for Improved Solubility : Research by Parshad et al. (2004) studied the formation of salts with N-methylbenzylamine to enhance solubility, a significant aspect in pharmaceutical preparations (Parshad, Frydenvang, Liljefors, Sørensen, & Larsen, 2004).
Application in Materials Science
- Thermostabilizers in Polypropylene : Aghamali̇yev et al. (2018) synthesized derivatives of 2-hydroxy-N-methylbenzylamine for use as thermostabilizers in polypropylene, highlighting its utility in enhancing the stability of materials (Aghamali̇yev, Naghiyeva, & Rasulov, 2018).
Application in Analytical Chemistry
- Chiral Derivatizing Agent : Uccello-Barretta et al. (2000) used a related compound, cis-dichloro(S)-α-methylbenzylaminePt(II), as a chiral derivatizing agent for NMR analysis, demonstrating its role in analytical techniques (Uccello-Barretta, Bernardini, Lazzaroni, & Salvadori, 2000).
Application in Pharmaceutical Research
- In Pharmaceutical Synthesis : Ley and Yates (2008) described a method for purifying 2,4-dichlorobenzoic acid using an α-methylbenzylamine salt, demonstrating its application in the purification process of pharmaceuticals (Ley & Yates, 2008).
Safety And Hazards
2-Hydroxy-N-methylbenzylamine Hydrochloride can cause skin irritation (H315) and serious eye irritation (H319) . Safety precautions include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin . If eye irritation persists, it is advised to get medical advice or attention .
properties
IUPAC Name |
2-(methylaminomethyl)phenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO.ClH/c1-9-6-7-4-2-3-5-8(7)10;/h2-5,9-10H,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDXXNWDSBJINMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=CC=C1O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-N-methylbenzylamine Hydrochloride | |
CAS RN |
63989-87-7, 60399-02-2 |
Source
|
| Record name | Phenol, hydrochloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30578 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Hydroxy-N-methylbenzylamine Hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-[(methylamino)methyl]phenol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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